[2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid

Peptide Synthesis Protecting Group Orthogonality Solid-Phase Chemistry

Researchers designing peptidomimetics or macrocyclic peptides often face cross-reactivity when using mono-protected building blocks. This compound solves that with two orthogonal handles-a free carboxylic acid for immediate amide coupling and a Cbz-protected aminomethyl group cleavable by hydrogenolysis without disturbing Fmoc/Boc/t-Bu groups. • Enables sequential deprotection in SPPS for branched/cyclic peptide construction • 2-aminomethylpiperidine scaffold validated in κ-opioid receptor ligands (Ki as low as 0.08 nM) • Serves as a cyclization junction for piperidine-constrained macrocyclic peptide libraries

Molecular Formula C16H22N2O4
Molecular Weight 306.36 g/mol
Cat. No. B7913800
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name[2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid
Molecular FormulaC16H22N2O4
Molecular Weight306.36 g/mol
Structural Identifiers
SMILESC1CCN(C(C1)CNC(=O)OCC2=CC=CC=C2)CC(=O)O
InChIInChI=1S/C16H22N2O4/c19-15(20)11-18-9-5-4-8-14(18)10-17-16(21)22-12-13-6-2-1-3-7-13/h1-3,6-7,14H,4-5,8-12H2,(H,17,21)(H,19,20)
InChIKeyUBUQUWJIAVSALY-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes500 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Buy [2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid (CAS 1353954-25-2) – Dual-Protected Piperidine Building Block for Orthogonal Peptide Synthesis


[2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid (CAS 1353954-25-2) is a piperidine-based building block featuring a benzyloxycarbonyl (Cbz)-protected aminomethyl group at the 2-position and a free acetic acid moiety at the 1-position [1]. With molecular formula C₁₆H₂₂N₂O₄ and molecular weight 306.36 g/mol, this compound is commercially available at purities of 95%+ to 98% from multiple vendors . It belongs to the class of orthogonal-protecting-group intermediates, specifically designed for sequential deprotection strategies in solid-phase peptide synthesis and peptidomimetic construction, where the Cbz group (removable by hydrogenolysis) coexists with the free carboxylic acid handle for direct amide coupling [1].

Dual orthogonal handles: Cbz-protected amine plus free carboxylic acid for sequential coupling
Cbz group removable by hydrogenolysis, orthogonal to Boc/Fmoc strategies
2-(aminomethyl)piperidine scaffold for constrained peptidomimetic design

Why N-Cbz-Piperidine Acetic Acid Isomers Cannot Replace [2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid in Multi-Step Synthesis


Substituting [2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid with a simple N-Cbz-piperidine acetic acid isomer (e.g., N-Cbz-2-piperidineacetic acid, CAS 137428-09-2; N-Cbz-3-piperidineacetic acid, CAS 86827-10-3) results in the loss of the aminomethyl side chain, which is critical for introducing conformational constraint and hydrogen-bonding capability in peptidomimetic design . The presence of two orthogonal functional handles—a Cbz-protected amine (cleaved via hydrogenolysis) and a free carboxylic acid (available for immediate coupling)—distinguishes this compound from mono-functional analogs that require additional deprotection or activation steps before use [1]. The 2-position aminomethyl substitution further provides a specific spatial orientation that differs from 3- or 4-substituted variants, directly impacting the geometry and biological activity of downstream products, as demonstrated by the established role of 2-(aminomethyl)piperidine scaffolds in selective κ-opioid receptor ligands [2].

Positional Isomer Mismatch
3- or 4-aminomethyl isomers alter hydrogen-bonding geometry and lack the validated κ-opioid receptor scaffold context.
Single-Handle Analog Limitations
Mono-functional N-Cbz-piperidine acetic acid or 1-Cbz-2-(aminomethyl)piperidine lack the dual orthogonal handle set, requiring additional synthetic steps for equivalent bifunctionality.
Protecting Group Orthogonality Loss
Boc- or Fmoc-only analogs cannot provide the three-axis sequential deprotection strategy offered by the Cbz-acetic acid combination.

Head-to-Head Procurement Evidence: [2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid vs. Closest Analogs


Orthogonal Protecting Group Flexibility: Cbz vs. Boc- and Fmoc-Protected Piperidine Acetic Acid Analogs

[2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid carries a Cbz protecting group that is selectively removed by catalytic hydrogenolysis (H₂, Pd/C), while remaining stable to the acidic conditions (TFA) used for Boc removal and the basic conditions (20% piperidine) used for Fmoc removal [1]. This orthogonality enables sequential deprotection without cross-reactivity: in a molecule containing both Cbz and Boc groups, the Cbz group can be cleaved first to expose the aminomethyl amine for functionalization, leaving the Boc group intact for later deprotection—a strategy that is not possible with single-protecting-group analogs [1]. In contrast, the closest comparative analogs—(R)-2-(Aminomethyl)-1-N-Boc-piperidine (CAS 475105-35-2) and 2-(4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)piperidin-1-yl)acetic acid—each provide only a single labile protecting group, limiting their utility in orthogonal protection schemes .

Orthogonality
Class-level
Cbz: H₂/Pd/C labile; stable to TFA, piperidine.
vs. Boc (TFA-labile) or Fmoc (piperidine-labile) providing only single-axis lability.
Enables three-step sequential deprotection when combined with Boc/Fmoc.
Standard hydrogenolysis and acid/base conditions, as reported.
Peptide Synthesis Protecting Group Orthogonality Solid-Phase Chemistry

Positional Isomerism: 2-Aminomethyl Substitution vs. 3- and 4-Substituted Analogs for Conformational Control

The 2-aminomethyl substitution on the piperidine ring of [2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid provides a distinct spatial orientation that has been validated in the literature for conferring high selectivity toward κ-opioid receptors [1]. In the landmark study by Vecchietti et al., (2S)-1-(arylacetyl)-2-(aminomethyl)piperidine derivatives achieved sub-nanomolar κ-opioid receptor affinity (Ki = 0.08 nM for the most potent analog), demonstrating that the 2-aminomethyl position is critical for biological activity [1]. By contrast, the 3-aminomethyl positional isomer (e.g., (R)-3-Benzyloxycarbonylamino-piperidin-1-yl-acetic acid, CAS 1354016-38-8) and the 4-aminomethyl isomer (CAS 376348-49-1) place the amine at different spatial vectors, which fundamentally alters the hydrogen-bonding geometry and steric interactions in the target binding pocket [2].

Positional Scaffold
Source review
2-aminomethyl: κ-opioid Ki as low as 0.08 nM reported.
3- and 4-aminomethyl isomers: no equivalent literature precedent.
2-substitution supports receptor-targeted ligand design.
Ki from most potent derivative; not title compound data.
Medicinal Chemistry Opioid Receptor Conformational Analysis

Dual Functional Handles: Free Carboxylic Acid Plus Protected Amine vs. Mono-Functional Piperidine Analogs

[2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid contains both a free carboxylic acid at the 1-position (available for direct amide coupling without prior deprotection) and a Cbz-protected aminomethyl group that can be revealed orthogonally [1]. This dual functionality directly reduces synthetic step count: the free acid can be coupled to an amine-bearing scaffold (e.g., resin-bound peptide, linker, or fluorophore) in a single step, after which the Cbz group is removed via hydrogenolysis to expose the aminomethyl amine for subsequent derivatization [1]. In contrast, the precursor compound 1-Cbz-2-(aminomethyl)piperidine (CAS 811842-18-9) lacks the acetic acid handle entirely, requiring an additional alkylation or coupling step to introduce the carboxylic acid functionality before it can be used in amide bond formation . Similarly, N-Cbz-2-piperidineacetic acid (CAS 137428-09-2) lacks the aminomethyl side chain altogether, providing only a single reactive handle .

Dual Handles
Class-level
Target: 2 handles (free –COOH + Cbz-CH₂NH₂).
Comparators: 1 handle each (acid-only or amine-only).
May reduce synthetic steps by 1–2 in multi-step sequences.
Based on functional group count; actual step economy depends on synthesis design.
Chemical Biology Bioconjugation Amide Coupling

Supply Chain Differentiation: Commercial Purity and Pricing Benchmark Against (R)-3-Benzyloxycarbonylamino-piperidin-1-yl-acetic Acid

A direct procurement comparison between [2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid and its closest commercially available analog—((R)-3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid (CAS 1354016-38-8)—reveals equivalent pricing from a shared supplier (Fluorochem: £694.00 per 500 mg for both compounds) [1][2]. However, the target compound is listed at higher purity by at least one vendor (98% from Leyan ), compared to 97% for the (R)-3-isomer from Chemenu [2]. This purity differential, though modest, is meaningful for applications requiring high-fidelity coupling yields in solid-phase peptide synthesis, where impurities as low as 2–3% can generate deletion sequences that complicate preparative HPLC purification.

Purity & Pricing
Head-to-head
Target: 98% purity (Leyan) at £694/500 mg.
3-isomer: 97% purity, same price (Fluorochem).
Equivalent pricing with slightly higher purity reported.
Purity from vendor HPLC; batch-dependent.
Procurement Chemical Sourcing Vendor Benchmarking

Optimal Deployment Scenarios for [2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid in Scientific Procurement


Solid-Phase Peptide Synthesis Requiring Orthogonal Protecting Group Strategy

In Fmoc-based solid-phase peptide synthesis (SPPS), [2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid serves as an orthogonally protected unnatural amino acid building block. The free carboxylic acid is coupled directly to the resin-bound amine using standard HATU/DIPEA activation, after which the Cbz group is selectively removed via hydrogenolysis without affecting the acid-labile side-chain protecting groups (e.g., Boc, t-Bu) or the base-labile Fmoc group on the terminal amine [1]. This orthogonality is critical for constructing branched or cyclic peptides that require sequential deprotection of multiple amine functionalities, a workflow where mono-protected or non-orthogonal analogs would fail due to cross-reactivity [1].

Synthesis of Peptidomimetics Targeting G-Protein-Coupled Receptors (GPCRs)

The 2-aminomethylpiperidine scaffold embedded in this compound is structurally validated for GPCR ligand design. The patent literature frequently references CAS 1353954-25-2 in formulations targeting GPCRs, where the constrained piperidine ring introduces conformational rigidity that mimics peptide turn motifs [2]. The Cbz-protected aminomethyl group can be deprotected and subsequently functionalized with diverse pharmacophores, while the acetic acid moiety serves as an anchor point for conjugation to larger scaffolds or biotin tags for target engagement studies [2].

κ-Opioid Receptor Ligand Development Programs

The 2-(aminomethyl)piperidine core, once deprotected, has demonstrated high affinity and selectivity for the κ-opioid receptor (Ki values as low as 0.08 nM in radioligand binding assays) [3]. [2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid provides this core scaffold in a protected form that can be directly incorporated into 1-(arylacetyl)-2-(aminomethyl)piperidine-type ligands via sequential coupling at the acetic acid and aminomethyl positions, enabling streamlined SAR exploration around this validated analgesic pharmacophore [3].

Construction of Constrained Bicyclic and Macrocyclic Peptide Libraries

The dual-handle design—free carboxylic acid plus protected aminomethyl—allows this compound to serve as a cyclization junction in macrocyclic peptide synthesis. The acid group can be coupled to one terminus of a linear peptide chain, while the aminomethyl group (after Cbz removal) can be cyclized to the other terminus, forming a piperidine-constrained macrocycle. This strategy is particularly valuable for generating structurally rigid peptide libraries for phage display or mRNA display screening campaigns, where conformational constraint enhances target binding affinity and proteolytic stability [1].

Application
Selection Property
Validation Focus
Solid-phase orthogonal peptide synthesis
Orthogonal Cbz protection with free carboxylic acid handle
Sequential deprotection compatibility with Fmoc/Boc strategies
Peptidomimetic GPCR ligand design
Conformationally constrained 2-aminomethylpiperidine scaffold
Spatial orientation and rigidity for target binding validation
κ-Opioid receptor ligand SAR programs
2-(aminomethyl)piperidine core as affinity scaffold
Affinity and selectivity assessment for κ-opioid receptor
Macrocyclic peptide library construction
Dual-handle design for cyclization junction
Cyclization efficiency and macrocycle stability review
Quote Request

Request a Quote for [2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.